ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate
Overview
Description
Ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate, also known as ethyl 2-cyano-3-methylphenylprop-2-enoate or ethyl cyanoacrylate, is an organic compound with a wide range of applications in both scientific research and everyday life. It is a colorless liquid with a faint sweet smell, and is soluble in many organic solvents. Ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate has been widely studied for its potential use in a variety of applications, including as a pharmaceutical, industrial, and cosmetic ingredient.
Scientific Research Applications
Ethyl 2-cyano-3-(2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenyl)prop-2-enoate has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals and other biochemicals, as well as in the synthesis of polymers materials. It has also been used as a reagent in the synthesis of a variety of organic compounds, including polymers materials. Ethyl 2-cyano-3-(2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenyl)prop-2-enoate has also been used in the preparation of a variety of nanomaterials, including nanoparticles and nanowires.
Mechanism of Action
The mechanism of action of ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate 2-cyano-3-(2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenyl)prop-2-enoate is not well understood. However, it is thought to act as a catalyst in the formation of covalent bonds between molecules, and to facilitate the formation of polymers materials.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate 2-cyano-3-(2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenyl)prop-2-enoate. However, it is known to be non-toxic and non-irritating to the skin and eyes, and is not considered to be a mutagenic or carcinogenic compound.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate 2-cyano-3-(2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenyl)prop-2-enoate in laboratory experiments is its low cost and availability. It is also relatively easy to handle and store, and is not hazardous to humans or the environment. The main limitation is its low reactivity, which can make it difficult to use in some applications.
Future Directions
The potential applications for ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate 2-cyano-3-(2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenyl)prop-2-enoate are vast and varied. In the future, it may be used in the synthesis of a variety of organic compounds, including pharmaceuticals and other biochemicals, as well as in the synthesis of polymers materials. It may also be used in the preparation of a variety of nanomaterials, including nanoparticles and nanowires. Additionally, it may be used in the development of new medical treatments, such as for the treatment of cancer and other diseases. Finally, it may be used in the development of new materials for industrial and consumer applications, such as adhesives, sealants, and coatings.
Synthesis Methods
Ethyl 2-cyano-3-(2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenyl)prop-2-enoate can be synthesized by the reaction of ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate cyanoacrylate with 2-methyl 2-cyano-3-(2-methylphenyl)prop-2-enoatephenol in the presence of a base catalyst, such as sodium hydroxide. This reaction is typically carried out at temperatures of around 80°C, and the yield of the reaction is typically in the range of 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate involves the reaction of ethyl acrylate with 2-methylphenylacetonitrile in the presence of a base to form the desired product.", "Starting Materials": [ "Ethyl acrylate", "2-methylphenylacetonitrile", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve ethyl acrylate and 2-methylphenylacetonitrile in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the crude product.", "Step 4: Purify the crude product by recrystallization or column chromatography to obtain the desired product, ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate." ] } | |
CAS RN |
19310-51-1 |
Product Name |
ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate |
Molecular Formula |
C13H13NO2 |
Molecular Weight |
215.2 |
Purity |
0 |
Origin of Product |
United States |
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